molecular formula LiBr<br>BrLi B125157 Lithium bromide CAS No. 7550-35-8

Lithium bromide

Cat. No.: B125157
CAS No.: 7550-35-8
M. Wt: 86.9 g/mol
InChI Key: AMXOYNBUYSYVKV-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium bromide (LiBr) is an ionic compound with the chemical formula LiBr, comprising lithium (Li⁺) and bromide (Br⁻) ions. It is highly hygroscopic, forming cubic crystals similar to sodium chloride (NaCl) . Key properties include:

  • Molecular weight: 86.85 g/mol
  • Melting point: 552°C
  • Boiling point: 1,265°C
  • Density: 3.46 g/cm³
  • Solubility: 166.7 g/100 mL in water at 20°C .

LiBr is synthesized via reactions between lithium hydroxide (LiOH) and hydrobromic acid (HBr) or by treating lithium carbonate (Li₂CO₃) with HBr . Its applications span absorption refrigeration (due to low vapor pressure and high affinity for water) , organic synthesis (as a catalyst and desiccant) , and polymer modification (enhancing glass transition temperature, Tg) .

Preparation Methods

Lithium bromide can be synthesized through several methods:

Chemical Reactions Analysis

Displacement Reactions

Lithium bromide undergoes halogen exchange in single displacement reactions with strong oxidizing agents:

Cl2+2LiBrBr2+2LiCl\text{Cl}_2+2\text{LiBr}\rightarrow \text{Br}_2+2\text{LiCl}
This reaction proceeds at room temperature, with bromine gas (Br2\text{Br}_2) liberated as a reddish-brown vapor .

Table 1: Reactivity of LiBr with Halogens

HalogenProductReaction ConditionsYield
Cl₂LiCl + Br₂RT, aqueous>95%
F₂LiF + Br₂High temp70–80%

Precipitation Reactions

LiBr reacts with silver nitrate to form insoluble silver bromide:

LiBr+AgNO3AgBr+LiNO3\text{LiBr}+\text{AgNO}_3\rightarrow \text{AgBr}↓+\text{LiNO}_3
The reaction is quantitative in aqueous solutions, with AgBr precipitating as a pale yellow solid (Ksp = 5.35×10⁻¹³) .

Acid-Base Reactions

LiBr is synthesized via neutralization of lithium bases with HBr:

LiOH+HBrLiBr+H2O(ΔH=317.3textkJmol)\text{LiOH}+\text{HBr}\rightarrow \text{LiBr}+\text{H}_2\text{O}\quad (\Delta H=-317.3\\text{kJ mol})
Li2CO3+2HBr2LiBr+H2O+CO2\text{Li}_2\text{CO}_3+2\text{HBr}\rightarrow 2\text{LiBr}+\text{H}_2\text{O}+\text{CO}_2↑
These exothermic reactions achieve >98% conversion under reflux .

Lithium-Bromide Exchange Reactions

Competitive pathways emerge in reactions with organolithium reagents:

Ar Br+tBuLiAr Li+tBuBr\text{Ar Br}+\text{tBuLi}\rightarrow \text{Ar Li}+\text{tBuBr}

Key Findings :

  • Solvent Effects :

    • THF favors nucleophilic addition (70% yield)

    • Et₂O promotes exchange/cyclization (83% iso-indolinones)

  • Stoichiometry : 2:1 tBuLi:substrate ratio maximizes cyclization

Table 3: Reaction Optimization

ParameterOptimal ValueYield Impact
Temperature-78°C+25%
Catalyst Loading3 mol%+41%
SolventEt₂O+32%

Thermal Decomposition

At elevated temperatures (>1,200°C), LiBr undergoes dissociation:

2LiBrΔ2Li+Br22\text{LiBr}\xrightarrow{\Delta}2\text{Li}+\text{Br}_2
The process becomes significant above 1,265°C (boiling point) .

Scientific Research Applications

Industrial Applications

1.1 Refrigeration and Air Conditioning

Lithium bromide is predominantly used in absorption refrigeration systems. A 50-60% aqueous solution serves as a desiccant in air conditioning systems, effectively removing moisture from the air. Its hygroscopic nature allows it to absorb water vapor, making it ideal for dehumidification processes .

Application Description
Absorption ChillersUsed as a refrigerant in industrial absorption chillers.
Air ConditioningActs as a desiccant to control humidity levels.

1.2 Chemical Synthesis

In organic chemistry, this compound is utilized as a catalyst in various reactions, including hydroformylation and oxidation processes. It facilitates the deprotonation and dehydration of organic compounds, which is crucial in synthesizing pharmaceuticals and other organic molecules .

Reaction Type Role of LiBr
HydroformylationCatalyst for the addition of aldehydes.
Organic SynthesisAids in the formation of complex organic molecules.

Pharmaceutical Applications

This compound has historical significance as a sedative but is currently more recognized for its role in treating bipolar disorder, where it acts similarly to lithium carbonate . Additionally, it is involved in the purification processes of certain steroids used in medical treatments.

Application Details
Bipolar DisorderUsed as a mood stabilizer in psychiatric treatment.
Steroid PurificationAssists in refining steroid compounds for therapeutic use.

Electrochemical Applications

This compound is also employed as an electrolyte component in lithium batteries due to its high solubility and ionic conductivity. Its role in electrochemical processes is critical for enhancing battery performance and efficiency .

Application Functionality
Lithium BatteriesActs as an electrolyte to facilitate ion transport.

Thermal Properties Study

A recent study focused on the thermophysical properties of this compound-water solutions, emphasizing their significance for designing efficient refrigeration units. The study developed regression equations to model the behavior of LiBr solutions under varying conditions, demonstrating how temperature influences the concentration and performance of these systems .

Solvation Dynamics

Another investigation utilized ab initio molecular dynamics simulations to explore this compound's solvation dynamics in electrochemical solvents like γ-butyrolactone (GBL). This research highlighted the structural characteristics of Li+ ions in solution and their implications for battery technology .

Mechanism of Action

The mechanism of action of lithium bromide, particularly in its historical use as a sedative, involves the lithium ion. Lithium ions can modulate neurotransmitter receptors and inhibit certain enzymes such as glycogen synthase kinase 3 and inositol phosphatases. These actions contribute to its mood-stabilizing effects, although the precise mechanisms remain not fully understood .

Comparison with Similar Compounds

Comparison with Other Alkali Bromides

LiBr shares stoichiometric similarities with sodium bromide (NaBr) and potassium bromide (KBr), but differences arise from ionic radii and lattice energies:

Property LiBr NaBr KBr
Ionic radius (Å) Li⁺: 0.76 Na⁺: 1.02 K⁺: 1.38
Br⁻: 1.96 Br⁻: 1.96 Br⁻: 1.96
Lattice energy (kJ/mol) 807 747 682
Solubility in water (g/100 mL, 20°C) 166.7 90.5 65.3
Hygroscopicity Extreme Moderate Low

Key Insights :

  • LiBr’s smaller cation (Li⁺) and higher lattice energy contribute to its exceptional solubility and hygroscopicity compared to NaBr and KBr .
  • In medical applications, LiBr’s high bromine content (91.95%) enables superior sedative effects over other bromides, though its use declined due to cardiac toxicity risks .

Comparison with Other Lithium Halides

LiBr’s properties diverge from lithium chloride (LiCl) and lithium iodide (LiI):

Property LiBr LiCl LiI
Melting point (°C) 552 610 469
Hygroscopicity Extreme Extreme Moderate
Applications Refrigeration, organic synthesis Dehumidification, aluminum production Batteries, optics

Key Insights :

  • LiBr and LiCl are both highly hygroscopic, but LiBr’s lower melting point makes it more suitable for liquid-based systems like absorption chillers .
  • LiI’s lower lattice energy and reduced hygroscopicity limit its use in aqueous systems but favor solid-state applications .

Comparison in Absorption Refrigeration Systems

LiBr-water systems are benchmarked against ammonia-water (NH₃-H₂O) in absorption chillers:

Parameter LiBr-H₂O NH₃-H₂O
Refrigerant Water Ammonia
Operating temperature 0.1–10°C (above freezing) -30°C to 10°C (sub-zero capable)
Coefficient of Performance (COP) 0.6–0.8 0.5–0.7
Corrosivity High (requires inhibitors) Moderate
Environmental impact Non-ozone depleting Toxic (requires careful handling)

Key Insights :

  • LiBr-H₂O systems excel in air conditioning but cannot achieve sub-zero temperatures, unlike NH₃-H₂O .
  • Dynamic modeling shows LiBr systems exhibit higher relative errors (9.2%) compared to NH₃ (3.93%) in parameter predictions, likely due to complex crystallization behavior .

Key Insights :

  • LiBr disrupts hydrogen bonding in PVA, increasing Tg and stiffness, whereas Mg(NO₃)₂ plasticizes the polymer .
  • Despite cost disadvantages, LiBr’s unique Tg enhancement drives niche applications in high-performance films .

Biological Activity

Lithium bromide (LiBr) is a chemical compound that has garnered attention for its various biological activities, particularly in the context of mental health treatment and its biochemical mechanisms. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Overview of this compound

This compound is a salt of lithium and bromine, primarily known for its use in psychiatric medicine, particularly in the treatment of bipolar disorder. It acts as a mood stabilizer and has been shown to have neuroprotective properties. Beyond its psychiatric applications, this compound is also utilized in organic synthesis as a catalyst.

Lithium's biological activity is largely attributed to its ability to influence various biochemical pathways. Key mechanisms include:

  • Inhibition of Glycogen Synthase Kinase 3 Beta (GSK3B) : Lithium inhibits GSK3B, a kinase involved in numerous cellular processes including metabolism, cell differentiation, and apoptosis. This inhibition occurs through competition with magnesium for binding sites and by increasing phosphorylation levels of GSK3B substrates .
  • Alteration of Membrane Fluidity : Studies have shown that lithium can alter the fluidity of neural plasma membranes, potentially impacting neurotransmitter receptor function and signaling pathways .
  • Gene Expression Modulation : Lithium treatment has been associated with significant changes in gene expression patterns in brain cells, which may underlie some of its therapeutic effects .

Pharmacological Effects

This compound exhibits several pharmacological effects that contribute to its therapeutic profile:

  • Mood Stabilization : Lithium is well-documented for its efficacy in stabilizing mood in patients with bipolar disorder. It reduces the frequency and severity of manic and depressive episodes .
  • Neuroprotection : Lithium has been shown to provide neuroprotective effects, possibly through its ability to enhance neurotrophic factors such as brain-derived neurotrophic factor (BDNF) .
  • Anti-inflammatory Properties : Recent studies suggest that lithium may possess anti-inflammatory properties, which could be beneficial in treating neurodegenerative diseases .

Case Studies

Several studies illustrate the biological activity of this compound:

  • Clinical Efficacy in Bipolar Disorder : A longitudinal study involving patients with bipolar disorder demonstrated that those treated with lithium had significantly fewer manic episodes compared to those not receiving treatment. The study highlighted the importance of regular monitoring of lithium levels due to potential toxicity .
  • Neuroprotective Effects in Animal Models : Research using animal models has shown that lithium administration can reduce neuronal cell death following ischemic injury. This effect is believed to be mediated through GSK3B inhibition and subsequent activation of protective signaling pathways .
  • Lithium as a Catalyst in Organic Synthesis : this compound has been effectively used as a catalyst for various organic reactions, including the hydroboration of imines and opening of epoxide rings. These reactions have demonstrated high yields and efficiency, showcasing lithium's versatility beyond pharmacology .

Data Tables

The following table summarizes key studies on this compound's biological activity:

StudyFocusFindings
Lopez-Corcuera et al. (1988)Membrane FluidityLithium alters neural plasma membrane fluidity without direct interaction .
McQuillin et al. (2007)Gene ExpressionLithium significantly alters gene expression patterns in brain cells .
Kim et al. (2020)Organic SynthesisThis compound catalyzes hydroboration reactions with >95% yield .
Beurel & Jope (2006)Apoptosis RegulationLithium modulates cellular thresholds for apoptosis via GSK3B inhibition .

Q & A

Q. Basic: What are the standard laboratory synthesis methods for lithium bromide?

Methodological Answer:
this compound is typically synthesized via acid-base reactions. A common method involves reacting lithium carbonate (Li₂CO₃) with hydrobromic acid (HBr):
Li₂CO₃ + 2HBr → 2LiBr + CO₂ + H₂O
This reaction is conducted under controlled stoichiometric conditions to minimize impurities. Post-synthesis, crystallization or vacuum drying is used to obtain anhydrous LiBr. For high-purity requirements, recrystallization in ethanol or acetone is recommended .

Q. Basic: What key thermodynamic properties of aqueous this compound solutions are critical for absorption systems?

Methodological Answer:
Critical thermodynamic properties include:

  • Vapor Pressure : Dictates absorption/desorption efficiency. Measured via isothermal ebulliometry (e.g., 338.15–368.15 K for 45–70 wt% LiBr solutions) .
  • Solubility : Boryta (1970) reported solubility up to 70% at 100°C .
  • Density and Viscosity : Dynamic viscosity increases exponentially with LiBr concentration, affecting pump efficiency.
PropertyMeasurement MethodExample Data (25°C, 50% LiBr)
Vapor PressureIsothermal ebulliometry0.87 kPa
SolubilityGravimetric analysis70% at 100°C
DensityPycnometry1.54 g/cm³

Q. Advanced: How to design experiments to resolve contradictions in vapor-liquid equilibrium (VLE) data for LiBr solutions?

Methodological Answer:
Contradictions in VLE data (e.g., between Iyoki (1989) and Kim (1996)) arise from measurement techniques or solution additives. To resolve discrepancies:

Standardize Protocols : Use isothermal ebulliometry with calibrated equipment.

Cross-Validate : Compare results with independent methods (e.g., static vapor pressure measurement).

Control Additives : Test solutions with/without additives (e.g., 2-ethyl-1-hexanol) to isolate their effects .

Q. Advanced: How to evaluate the stability of heat-transfer additives in high-temperature LiBr systems?

Methodological Answer:
Additives like 2-ethyl-1-hexanol (2EH) decompose above 180°C. Stability assessment involves:

Thermal Analysis : Differential Scanning Calorimetry (DSC) to determine decomposition thresholds.

Dynamic Testing : Falling-film minisorber experiments to quantify heat/mass transfer degradation.

Chemical Compatibility : Monitor reactions with corrosion inhibitors (e.g., lithium chromate vs. lithium molybdate) via HPLC or GC-MS .

Q. Advanced: What methodologies are used for exergy analysis in LiBr absorption cooling systems?

Methodological Answer:
Exergy analysis evaluates energy quality losses. For a 10 kW LiBr chiller:

Component-Level Exergy Destruction : Calculate irreversibilities in the absorber, generator, and heat exchangers.

System Efficiency : Use the exergy efficiency ratio : η = (Exergy Output)/(Exergy Input).

Parametric Studies : Vary generator temperatures (160–260°C) to optimize exergy destruction distribution .

Q. Advanced: How to address performance degradation in LiBr absorption refrigeration systems?

Methodological Answer:
Degradation arises from solution contamination or crystallization. Mitigation strategies include:

Purity Control : Regular titration (e.g., AgNO₃ for Br⁻ concentration) and filtration.

Additive Optimization : Use 1-hexanol (HEP) instead of 2EH for higher thermal stability.

Crystallization Prevention : Maintain solution concentration below 70% and use ethylene glycol as an antifreeze .

Q. Advanced: How to model heat and mass transfer in falling-film LiBr generators?

Methodological Answer:
Mathematical models integrate:

Governing Equations : Navier-Stokes for fluid dynamics and Fick’s law for mass transfer.

Boundary Conditions : Film thickness (0.1–0.5 mm) and temperature gradients (160–220°C).

Validation : Compare simulated results with experimental data from open-cycle test rigs (error margins <5%) .

Q. Advanced: What are the trade-offs in corrosion inhibitor selection for LiBr solutions?

Methodological Answer:

  • Lithium Chromate (Li₂CrO₄) : Effective but reacts with 2EH at >180°C.
  • Lithium Molybdate (Li₂MoO₄) : Higher stability but less inhibitory efficiency.
  • Testing Protocol : Electrochemical impedance spectroscopy (EIS) to quantify corrosion rates under varying temperatures .

Q. Advanced: How does additive concentration affect LiBr solution performance?

Methodological Answer:
Additive performance is concentration-dependent:

  • 2EH : Optimal at ~565 wppm; beyond this, Marangoni convection diminishes.
  • HEP : Effective up to 600 wppm.
  • Synergistic Effects : Blending 2EH with 2-methyl-2-propanol (2MP) enhances absorption rates due to reduced aqueous solubility .

Q. Advanced: How to validate thermodynamic models for LiBr-water systems?

Methodological Answer:
Validation involves:

Benchmarking : Compare model predictions with NIST Chemistry WebBook data (e.g., ΔfH°gas, S°gas).

Sensitivity Analysis : Vary parameters (e.g., activity coefficients) to assess model robustness.

Experimental Reproducibility : Follow Beilstein Journal guidelines for detailed method reporting .

Properties

IUPAC Name

lithium;bromide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/BrH.Li/h1H;/q;+1/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AMXOYNBUYSYVKV-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].[Br-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

LiBr, BrLi
Record name lithium bromide
Source Wikipedia
URL https://en.wikipedia.org/wiki/Lithium_bromide
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20892222
Record name Lithium bromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20892222
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

86.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Dry Powder; Dry Powder, Water or Solvent Wet Solid; Liquid, Highly deliquescent white solid; [Merck Index] White powder, crystals, or beads; Hygroscopic; [Alfa Aesar MSDS]
Record name Lithium bromide (LiBr)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Lithium bromide
Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/14716
Description Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents.
Explanation Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission.

CAS No.

7550-35-8
Record name Lithium bromide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=7550-35-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Lithium bromide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007550358
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Lithium bromide (LiBr)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Lithium bromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20892222
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Lithium bromide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.028.582
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name LITHIUM BROMIDE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/864G646I84
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.